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Molecular and Chemical Profile of AEG-41174

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: AEG-41174
Cat. No.: S547868

The table below summarizes the core chemical and physical properties of AEG-41174:

Parameter Specification

Drug Type Small molecule drug [1]

Molecular Formula C1sH1sN4O [2]

Molecular Weight 306.36 g/mol [2]

Elemental Composition C (70.6%), H (5.9%), N (18.3%), O (5.2%) [2]

IUPAC Name Not publicly specified [2]

Solubility Soluble in DMSO; not soluble in water [2]

Storage Conditions Dry, dark and at O - 4 °C for short term or -20 °C for long term [2]
Mechanism of Action Non-ATP competitive tyrosine kinase inhibitor [3]

Primary Targets and Mechanism of Action

AEG-41174 functions as a non-ATP competitive inhibitor, primarily targeting tyrosine kinases implicated

in hematological cancers [3]. Its primary known targets are:
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e Janus Kinase 2 (JAK2): A critical kinase involved in cellular signaling pathways that regulate
hematopoiesis and immune function [2] [1] [3].

e Bcr-Abl: The fusion protein responsible for Chronic Myelogenous Leukemia (CML) and other
leukemias [2] [1] [3].

e FLT3: FMS-like tyrosine kinase 3, a receptor tyrosine kinase that is often mutated in Acute Myeloid
Leukemia (AML) [1].

The non-ATP competitive mechanism is a key differentiator. Unlike first-generation inhibitors like imatinib,
which bind to the ATP-binding site of the kinase, AEG-41174 binds to a different site. This unique mode of
action allowed it to potentially overcome resistance mutations that arise in the ATP-binding pocket, making it

a promising candidate for treating resistant cancers [2].

Biological Activity and Signaling Pathways

By inhibiting JAK2, Bcr-Abl, and FLT3, AEG-41174 disrupts crucial pro-survival and proliferation signals

within cancer cells. This disruption can lead to:

e Decreased cellular proliferation
¢ Increased apoptosis (programmed cell death) [2]

The diagram below illustrates the proposed signaling pathways targeted by AEG-41174 and its consequent

effects on cancer cells.
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Development Status and Historical Context

AEG-41174 was developed by Aegera Therapeutics [3] [4]. The drug candidate reached Phase 1 clinical

trials for Hematologic Neoplasms in the United States and Germany [1]. However, its development was

ultimately discontinued [1] [4]. The acquisition of Aegera Therapeutics by Pharmascience in May 2011

appears to be a significant event in the timeline of this compound [4].

Comparative Analysis with Other Kinase Inhibitors

The table below positions AEG-41174 among other kinase inhibitors, highlighting its unique mechanism.

Compound . . .
Primary Target(s) = Mechanism Clinical Status

Name

AEG-41174 JAK2, Ber-Abl, Non-ATP competitive Discontinued (Phase 1) [1]
FLT3 inhibitor
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Compound .

Primary Target(s)
Name
Imatinib Ber-Abl
Ruxolitinib JAK1 & JAK?2
Nilotinib Ber-Abl

Guidance for Experimental Research

Mechanism

ATP competitive inhibitor

ATP competitive inhibitor

ATP competitive inhibitor

Clinical Status

Approved for CML [2]

Approved for myelofibrosis

[2]

Approved for CML [2]

While the search results do not contain detailed, step-by-step experimental protocols for AEG-41174, they

provide key parameters that can guide assay design.

¢ Solubility and Storage: Prepare a stock solution in DMSO. Aliquot and store at recommended
temperatures (-20°C for long-term) to maintain stability. Further dilute in assay buffer for cellular
experiments, noting its insolubility in water [2].
e Target-Based Assays: To measure direct kinase inhibition, you can use:

o Kinase Inhibition Assays: Employ biochemical assays using purified JAK2, Bcr-Abl, or FLT3
kinases. Quantify inhibition using methods like ELISA to measure phosphorylation of a
substrate. Its non-ATP competitive nature should be confirmed through kinetic studies [2] [3].

e Cell-Based Assays: To evaluate biological activity:

o Proliferation Assays: Use cell lines dependent on the target kinases (e.g., Ba/F3 cells

expressing Bcr-Abl or FLT3 mutations). Measure ICso values using assays like MTT or ATP-lite

over 72 hours.

o Apoptosis Assays: Treat sensitive cell lines with AEG-41174 and measure apoptosis induction

via flow cytometry using Annexin V/PI staining after 24-48 hours.

o Western Blot Analysis: Confirm mechanism of action by detecting reduced levels of
phosphorylated STAT5 (downstream of JAK2 and Bcr-Abl) and other pathway components in

treated cells vs. controls [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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